N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-5-nitro-2-piperidin-1-ylpyrimidine-4,6-diamine
• InChI: InChI=1S/C17H22N6O2/c1-11-6-7-13(10-12(11)2)19-16-14(23(24)25)15(18)20-17(21-16)22-8-4-3-5-9-22/h6-7,10H,3-5,8-9H2,1-2H3,(H3,18,19,20,21)
• InChI Key: IDVPFWVFONNSBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=C2[N+](=O)[O-])N)N3CCCCC3)C
• Molecular Formula: C17H22N6O2
• Molecular Weight: 342.4 g/mol
• CAS No.: 673443-68-0

Description

N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C17H22N6O2 and its molecular weight is 342.403. The purity is usually 95%.
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Scientific Research Applications

Soluble Polyimides from Pyridine-Containing Diamines

Synthesis and Characterization of Novel Soluble Pyridine‐Containing Polyimides : A novel pyridine-containing aromatic diamine monomer was synthesized and used to prepare a series of pyridine-containing polyimides. These polyimides displayed excellent solubility in common organic solvents and exhibited outstanding thermal stability and mechanical properties. The development of such materials could have significant implications in various industrial applications due to their robustness and versatility (Wang et al., 2007).

High-Performance Polymers with Pyridine Moieties

Design and Preparation of Novel Fluorescent Polyimides Containing Pyridine Moieties : Researchers synthesized a novel pyridine-containing aromatic diamine and used it to prepare polyimides that showed high solubility in organic solvents, excellent thermal stability, and strong fluorescence intensity. These characteristics make the polymers suitable for applications requiring high performance and durability under extreme conditions (Huang et al., 2012).

Pyridine-Based Polyimides for Advanced Materials

Optical Transparency and Light Colour of Highly Soluble Fluorinated Polyimides : A study on fluorinated polyimides derived from a novel pyridine-containing diamine showed that these materials possess good thermal stability, optical transparency, and mechanical properties. These polyimides could be beneficial in electronics and photonics where materials with specific optical properties are required (Yan et al., 2011).

Advanced Synthesis Techniques for Pyridine Derivatives

Synthesis and Applications of Labeled Pyrimidine Derivatives : Research on the synthesis of labeled pyrimidine derivatives for mechanistic investigations demonstrates the versatility of pyridine and pyrimidine compounds in chemical synthesis and potential applications in drug discovery and development (Sako et al., 2000).